Cas no 56309-60-5 (2-(tert-Butyl)phenyl isocyanate)

2-(tert-Butyl)phenyl isocyanate is a specialized organic compound commonly used as a reactive intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived products. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for selective chemical transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where controlled isocyanate reactivity is required for constructing complex molecular frameworks. It exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Proper handling is essential due to its moisture sensitivity and potential irritant properties. Storage under inert conditions is recommended to maintain purity and prevent degradation.
2-(tert-Butyl)phenyl isocyanate structure
56309-60-5 structure
Product Name:2-(tert-Butyl)phenyl isocyanate
CAS No:56309-60-5
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00831041
CID:820777
PubChem ID:2735694
Update Time:2025-06-08

2-(tert-Butyl)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)phenyl isocyanate
    • 1-tert-butyl-2-isocyanatobenzene
    • 2-TERT-BUTYLPHENYL ISOCYANATE
    • 2-(t-butyl)phenyl isocyanate
    • 2-(tert-butyl)benzenisocyanate
    • o-t-butylphenyl isocyanate
    • t-butylphenylisocyanate
    • tert-butylphenyl isocyanate
    • o-tert-Butylphenyl isocyanate
    • t-butyl phenyl isocyanate
    • MFCD00831041
    • J-503660
    • AKOS009157669
    • DTXSID10370887
    • 56309-60-5
    • 2-(tert-butyl)phenylisocyanate
    • SCHEMBL58726
    • Benzene, 1-(1,1-dimethylethyl)-2-isocyanato-
    • 1-(tert-Butyl)-2-isocyanatobenzene
    • 2-tert-Butylphenyl isocyanate, 98%
    • DB-052888
    • EN300-270989
    • AS-19820
    • MDL： MFCD00831041
    • Inchi： 1S/C11H13NO/c1-11(2,3)9-6-4-5-7-10(9)12-8-13/h4-7H,1-3H3
    • InChI Key： YQQNLONQWMLAQX-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 235.7±19.0 ºC (760 Torr),
  • Flash Point: 83.7±24.1 ºC,
  • Refractive Index: n20/D 1.525(lit.)
  • Solubility: Almost insoluble (0.072 g/l) (25 º C),
  • PSA: 29.43000
  • LogP: 2.95140
  • Solubility: Not available
  • Vapor Pressure: No data available

2-(tert-Butyl)phenyl isocyanate Security Information

2-(tert-Butyl)phenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(tert-Butyl)phenyl isocyanate Pricemore >>

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